Cas no 257638-51-0 ((2S)-2-(2-methoxyacetamido)-3-methylbutanoic acid)

• Product Name: (2S)-2-(2-methoxyacetamido)-3-methylbutanoic acid
• CAS No: 257638-51-0
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• MDL: MFCD14588533
• CID: 4643212
• PubChem ID: 10058307
• Update Time: 2025-06-11

(2S)-2-(2-methoxyacetamido)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2-methoxyacetamido)-3-methylbutanoic acid

• MDL： MFCD14588533
• Inchi： 1S/C8H15NO4/c1-5(2)7(8(11)12)9-6(10)4-13-3/h5,7H,4H2,1-3H3,(H,9,10)(H,11,12)/t7-/m0/s1
• InChI Key： DEKYJDXQXLSTHE-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(COC)=O

Additional information on (2S)-2-(2-methoxyacetamido)-3-methylbutanoic acid

Recent Advances in the Study of (2S)-2-(2-methoxyacetamido)-3-methylbutanoic acid (CAS: 257638-51-0)

In recent years, the compound (2S)-2-(2-methoxyacetamido)-3-methylbutanoic acid (CAS: 257638-51-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and peptide-based drugs. The unique structural features of this compound, including its methoxyacetamido side chain and methylbutanoic acid moiety, contribute to its biological activity and make it a valuable scaffold for drug design.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of (2S)-2-(2-methoxyacetamido)-3-methylbutanoic acid derivatives as potent inhibitors of serine proteases. The researchers employed a combination of computational modeling and high-throughput screening to identify optimal structural modifications that enhance binding affinity and selectivity. Their findings demonstrated that specific derivatives of this compound exhibited nanomolar inhibitory activity against target enzymes, with minimal off-target effects.

Another significant development comes from a 2024 Nature Biotechnology article that investigated the incorporation of (2S)-2-(2-methoxyacetamido)-3-methylbutanoic acid into peptide therapeutics for neurodegenerative diseases. The study highlighted how this modified amino acid improves blood-brain barrier penetration and metabolic stability of therapeutic peptides. Using advanced pharmacokinetic modeling and in vivo imaging techniques, the research team demonstrated enhanced bioavailability and prolonged half-life of peptide drugs containing this building block.

From a synthetic chemistry perspective, recent advancements in the production of (2S)-2-(2-methoxyacetamido)-3-methylbutanoic acid have been reported in Organic Process Research & Development (2023). Researchers developed a more efficient asymmetric synthesis route that achieves higher enantiomeric purity (>99% ee) while reducing production costs by approximately 40% compared to traditional methods. This breakthrough in manufacturing technology could significantly impact the commercial availability of this compound for research and therapeutic applications.

The mechanism of action of (2S)-2-(2-methoxyacetamido)-3-methylbutanoic acid and its derivatives continues to be an active area of investigation. A 2024 Cell Chemical Biology study utilized cryo-EM and X-ray crystallography to elucidate the molecular interactions between this compound and its protein targets at atomic resolution. These structural insights are proving invaluable for rational drug design, particularly in the development of next-generation protease inhibitors with improved specificity profiles.

Looking forward, the pharmaceutical industry is showing increasing interest in (2S)-2-(2-methoxyacetamido)-3-methylbutanoic acid as a versatile building block for drug discovery. Several biotech companies have included derivatives of this compound in their preclinical pipelines, targeting indications ranging from inflammatory diseases to oncology. The compound's favorable physicochemical properties and demonstrated biological activity position it as a promising candidate for future therapeutic development.